Genistein 7-β-D-Glucuronide
Genistein 7-β-D-Glucuronide
Genistein 7-O-glucuronide belongs to the class of organic compounds known as isoflavonoid o-glycosides. These are o-glycosylated derivatives of isoflavonoids, which are natural products derived from 3-phenylchromen-4-one. Genistein 7-O-glucuronide is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Genistein 7-O-glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, genistein 7-O-glucuronide is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
38482-81-4
VCID:
VC0136067
InChI:
InChI=1S/C21H18O11/c22-9-3-1-8(2-4-9)11-7-30-13-6-10(5-12(23)14(13)15(11)24)31-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1
SMILES:
C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Molecular Formula:
C21H18O11
Molecular Weight:
446.4 g/mol
Genistein 7-β-D-Glucuronide
CAS No.: 38482-81-4
Reference Standards
VCID: VC0136067
Molecular Formula: C21H18O11
Molecular Weight: 446.4 g/mol
| CAS No. | 38482-81-4 |
|---|---|
| Product Name | Genistein 7-β-D-Glucuronide |
| Molecular Formula | C21H18O11 |
| Molecular Weight | 446.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H18O11/c22-9-3-1-8(2-4-9)11-7-30-13-6-10(5-12(23)14(13)15(11)24)31-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1 |
| Standard InChIKey | JIVINIISUDEORF-ZFORQUDYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)O |
| SMILES | C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C2=COC3=CC(=CC(=C3C2=O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O |
| Description | Genistein 7-O-glucuronide belongs to the class of organic compounds known as isoflavonoid o-glycosides. These are o-glycosylated derivatives of isoflavonoids, which are natural products derived from 3-phenylchromen-4-one. Genistein 7-O-glucuronide is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Genistein 7-O-glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, genistein 7-O-glucuronide is primarily located in the cytoplasm. |
| Synonyms | 5-Hydroxy-3-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 15940724 |
| Last Modified | Nov 11 2021 |
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